Cas no 42432-56-4 (2-methyl-2-(2,4,5-trimethylphenyl)oxirane)

2-methyl-2-(2,4,5-trimethylphenyl)oxirane structure
42432-56-4 structure
Product Name:2-methyl-2-(2,4,5-trimethylphenyl)oxirane
CAS No:42432-56-4
MF:C12H16O
MW:176.254843711853
CID:2688024
PubChem ID:82468182
Update Time:2025-04-21

2-methyl-2-(2,4,5-trimethylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(2,4,5-trimethylphenyl)oxirane
    • 42432-56-4
    • EN300-1869899
    • Inchi: 1S/C12H16O/c1-8-5-10(3)11(6-9(8)2)12(4)7-13-12/h5-6H,7H2,1-4H3
    • InChI Key: MQDXFTSMTWDBLD-UHFFFAOYSA-N
    • SMILES: O1CC1(C)C1C=C(C)C(C)=CC=1C

Computed Properties

  • Exact Mass: 176.120115130Da
  • Monoisotopic Mass: 176.120115130Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.5Ų

2-methyl-2-(2,4,5-trimethylphenyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1869899-0.05g
2-methyl-2-(2,4,5-trimethylphenyl)oxirane
42432-56-4
0.05g
$827.0 2023-09-18
Enamine
EN300-1869899-0.1g
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Enamine
EN300-1869899-0.25g
2-methyl-2-(2,4,5-trimethylphenyl)oxirane
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$906.0 2023-09-18
Enamine
EN300-1869899-0.5g
2-methyl-2-(2,4,5-trimethylphenyl)oxirane
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$946.0 2023-09-18
Enamine
EN300-1869899-1.0g
2-methyl-2-(2,4,5-trimethylphenyl)oxirane
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$986.0 2023-06-03
Enamine
EN300-1869899-2.5g
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$1931.0 2023-09-18
Enamine
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$2858.0 2023-06-03
Enamine
EN300-1869899-10.0g
2-methyl-2-(2,4,5-trimethylphenyl)oxirane
42432-56-4
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$4236.0 2023-06-03
Enamine
EN300-1869899-1g
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$986.0 2023-09-18
Enamine
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